Cas no 878001-11-7 (4-Oxazolepropanol)

4-Oxazolepropanol structure
4-Oxazolepropanol structure
Product Name:4-Oxazolepropanol
CAS No:878001-11-7
MF:C6H9NO2
MW:127.141161680222
CID:2144146
PubChem ID:66783465
Update Time:2025-04-21

4-Oxazolepropanol Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolepropanol
    • SCHEMBL735944
    • 878001-11-7
    • 3-Oxazol-4-yl-propan-1-ol
    • DB-332457
    • ISNFOLPMZHAFMX-UHFFFAOYSA-N
    • Inchi: 1S/C6H9NO2/c8-3-1-2-6-4-9-5-7-6/h4-5,8H,1-3H2
    • InChI Key: ISNFOLPMZHAFMX-UHFFFAOYSA-N
    • SMILES: O1C=NC(=C1)CCCO

Computed Properties

  • Exact Mass: 127.063328530Da
  • Monoisotopic Mass: 127.063328530Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 77.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.3Ų

4-Oxazolepropanol Related Literature

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